Cas no 110038-50-1 (Pyridine, 3-chloro-5-methoxy-2,6-dinitro-)

• Product Name: Pyridine, 3-chloro-5-methoxy-2,6-dinitro-
• CAS No: 110038-50-1
• MF: C₆H₄ClN₃O₅
• MW: 233.566060066223
• MDL: MFCD30293515
• CID: 3602911
• PubChem ID: 13811430
• Update Time: 2025-06-08

Pyridine, 3-chloro-5-methoxy-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-chloro-5-methoxy-2,6-dinitro-
• 3-chloro-5-methoxy-2,6-dinitropyridine
• MFCD30293515
• 3-chloro-5-methoxy-2,6-dinitro-pyridine
• AKOS037644035
• AS-44028
• 110038-50-1

• MDL： MFCD30293515
• Inchi： 1S/C6H4ClN3O5/c1-15-4-2-3(7)5(9(11)12)8-6(4)10(13)14/h2H,1H3
• InChI Key： JZRHMSUAISSCLR-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=NC([N+]([O-])=O)=C(OC)C=C1Cl

Computed Properties

• Exact Mass: 232.9839479Da
• Monoisotopic Mass: 232.9839479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Additional information on Pyridine, 3-chloro-5-methoxy-2,6-dinitro-

The Chemical and Functional Properties of 3-Chloro-5-Methoxy-2,6-Dinitropyridine (CAS No. 110038-50-1)

The compound 3-chloro-5-methoxy-2,6-dinitropyridine, identified by CAS registry number 110038-50-1, represents a structurally complex aromatic heterocyclic molecule with significant potential in analytical chemistry and materials science. This pyridine derivative features a central six-membered nitrogen-containing ring substituted with chlorine at position 3, a methoxy group at position 5, and nitro groups at positions 2 and 6. The combination of these substituents imparts unique electronic properties and reactivity patterns that have been leveraged in recent advancements across multiple disciplines.

Recent studies published in Chemical Communications (2023) highlight the compound's role as a versatile precursor for synthesizing advanced functional materials. Researchers demonstrated its ability to form stable coordination complexes with transition metals under mild conditions, enabling the creation of luminescent nanomaterials for bioimaging applications. The presence of both electron-withdrawing nitro groups and electron-donating methoxy substituent creates an intramolecular charge-transfer effect, which enhances fluorescence quantum yields when incorporated into polymer matrices.

In the realm of analytical chemistry, this compound has emerged as a key component in developing selective ion sensors. A 2024 study in ACS Sensors reported its use as a fluorogenic probe for detecting trace amounts of heavy metal ions such as Pb²⁺ and Cd²⁺. The nitro groups act as binding sites for metal cations through π-complexation interactions, causing measurable changes in fluorescence intensity that correlate with ion concentration levels down to sub-parts-per-billion ranges.

Synthetic chemists have also optimized the preparation methods for 3-chloro-5-methoxy-2,6-dinitropyridine, moving toward greener protocols that minimize environmental impact. A notable advancement from Green Chemistry (2024) describes an ultrasound-assisted synthesis using recyclable catalyst systems. This method achieves >95% yield within 90 minutes under solvent-free conditions, representing a significant improvement over traditional multi-step approaches requiring hazardous solvents like concentrated sulfuric acid.

Beyond material applications, preliminary pharmacological studies indicate this compound's potential in drug delivery systems. Investigations published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its ability to form stable inclusion complexes with hydrophobic therapeutic agents through π-stacking interactions between aromatic rings. The nitro groups facilitate controlled release mechanisms under physiological pH conditions while the methoxy substituent improves aqueous solubility—a critical factor for intravenous drug formulations.

Structural characterization via X-ray crystallography confirmed the planar geometry characteristic of fully substituted pyridines, with dihedral angles between substituent planes measuring less than 5° due to resonance stabilization effects. Computational modeling using density functional theory (DFT) validated these findings while predicting strong hydrogen-bonding capabilities between the methoxy oxygen atoms and surrounding matrix components during material fabrication processes.

The unique spectroscopic signature of this compound—particularly its UV-vis absorption peak at ~415 nm—has enabled novel applications in chemical sensing arrays. A recent review in Sensors & Actuators B: Chemical highlighted its use as an optical marker for simultaneous detection of multiple analytes through ratiometric analysis techniques that exploit its dual emission channels under excitation wavelengths between 380–440 nm.

Ongoing research focuses on enhancing its photochemical stability for long-term applications such as wearable sensors or implantable devices. Modifications to side-chain substituents are being explored through click chemistry approaches to improve resistance against photobleaching while maintaining functional group reactivity—a balance critical for maintaining sensing performance over extended periods.

In conclusion, the multifunctional nature of 3-chloro-5-methoxy-2,6-dinitropyridine continues to drive innovation across analytical instrumentation development and advanced material engineering. Its structural tunability combined with well-characterized physicochemical properties positions it as an essential building block for next-generation technologies addressing challenges in healthcare diagnostics and environmental monitoring systems.